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Compound of Interest

2-((Dimethylamino)methyl)acrylic
Compound Name: d
aci

Cat. No.: B032712

Essential Safety and Handling Guide for 2-
((Dimethylamino)methyl)acrylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
((Dimethylamino)methyl)acrylic acid (CAS: 5415-98-5). Adherence to these procedures is
critical for ensuring laboratory safety and proper chemical management.

Hazard Summary

2-((Dimethylamino)methyl)acrylic acid is a hazardous substance that requires careful
handling. Below is a summary of its classifications under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).
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GHS Hazard ] ]
Hazard Class Signal Word Pictogram
Statement
Acute Toxicity, Oral H302: Harmful if )
Warning GHSO07
(Category 4) swallowed
Acute Toxicity, Dermal ~ H312: Harmful in ]
) ] Warning GHSO07
(Category 4) contact with skin
Acute Toxicity, Dermal H310: Fatal in contact
] ] Danger -
(Category 1/2) with skin
Skin H314: Causes severe
Corrosion/Irritation skin burns and eye Danger -
(Category 1A/1B/1C) damage
Serious Eye )
o H318: Causes serious
Damage/Eye lrritation Danger -
eye damage
(Category 1)
Skin Sensitization H317: May cause an )
i i i Warning -
(Category 1/1A/1B) allergic skin reaction
Acute Toxicity, )
) H332: Harmful if ]
Inhalation (Category Warning GHSO07

4)

inhaled

Note: Data is compiled from multiple sources and may vary. The most conservative

classification should be followed.

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.[1]
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Protection Type Specification

Chemical safety goggles and a face shield are

Eye/Face Protection ]
required.

Chemical-resistant gloves (e.g., Butyl rubber)
_ . must be worn. A lab coat, and in cases of
Skin Protection ) ) ) )
potential splashing, a chemical-resistant apron

and sleeves are necessary.

A NIOSH-approved respirator with an organic
) ) vapor cartridge is required if working outside of
Respiratory Protection . ] ]
a certified chemical fume hood or if vapors are

not adequately controlled.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 2-
((Dimethylamino)methyl)acrylic acid from receipt to disposal.

o Preparation and Inspection:

o Before handling, ensure that a safety shower and eyewash station are readily accessible

and have been recently tested.
o Inspect the container for any damage or leaks.

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.

e Donning PPE:

o Put on all required PPE as specified in the table above before opening the chemical

container.
e Chemical Handling:

o Carefully open the container, avoiding any splashes or generation of dust if in solid form.
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o Dispense the required amount of the chemical using appropriate tools (e.g., spatula,
pipette).

o Keep the container tightly closed when not in use.
e Immediate First Aid Measures:

o In case of skin contact: Immediately wash the affected area gently with plenty of soap and
water. Remove contaminated clothing and seek immediate medical attention.[2]

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and call a poison center or doctor
immediately.[2]

o If inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek
medical attention.

o If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan

All waste containing 2-((Dimethylamino)methyl)acrylic acid must be treated as hazardous

waste.
¢ \Waste Collection:

o Collect all waste, including contaminated consumables (e.g., pipette tips, gloves), in a
designated, properly labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless compatibility is confirmed.
o Spill Cleanup:

o In case of a small spill, absorb the material with an inert absorbent (e.g., sand,
vermiculite).

o Collect the absorbed material into a hazardous waste container.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://file.ambeed.com/static/upload/prosds/am/323/SDS-A322992.pdf
https://file.ambeed.com/static/upload/prosds/am/323/SDS-A322992.pdf
https://www.benchchem.com/product/b032712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Clean the spill area with a suitable solvent, followed by soap and water. All cleaning
materials must also be disposed of as hazardous waste.

o For large spills, evacuate the area and contact your institution's environmental health and
safety department immediately.

e Final Disposal:

o Dispose of the hazardous waste container through your institution's official hazardous
waste management program. Follow all local, state, and federal regulations for hazardous
waste disposal.

Experimental Workflow for Handling 2-
((Dimethylamino)methyl)acrylic acid
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Caption: Workflow for handling 2-((Dimethylamino)methyl)acrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-dimethylamino-methyl-acrylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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